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Compound Name:
CAS No.:

Cat. No.:

\

Get Quote

3-Methoxy-5-phenylaniline
383870-84-6

B3041842

As drug development and synthetic chemistry grow increasingly complex, the safe
management of specialized reagents like 3-Methoxy-5-phenylaniline (CAS: 383870-84-6) is

paramount to laboratory safety and environmental compliance[1]. Like most substituted

anilines, this compound presents significant occupational hazards, including acute toxicity via

dermal absorption, severe eye irritation, and long-term aquatic toxicity[2].

This guide provides researchers and environmental health and safety (EH&S) professionals

with a self-validating, scientifically grounded framework for the handling, decontamination, and

disposal of 3-Methoxy-5-phenylaniline.

Quantitative Data Summary

While specific thermodynamic hazard data for the 3-Methoxy-5-phenylaniline derivative is

limited, laboratory safety protocols mandate using the parent compound (aniline) as a

conservative baseline for flammability and reactivity modeling[3].
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Property Value Source
Chemical Name 3-Methoxy-5-phenylaniline [1]
CAS Number 383870-84-6 [1]
Molecular Formula C13H13NO [1]
Molecular Weight 199.25 g/mol [1]
Parent Aniline Flash Point 70°C (158°F) (Closed Cup) [3]
Parent Aniline Auto-Ignition 615°C (1139°F) [3]

*Note: Parent aniline data is provided as a conservative baseline for hazard modeling[3].

Safety and Handling Protocol

Before initiating any disposal procedures, strict adherence to engineered controls and Personal
Protective Equipment (PPE) is required.

o Personal Protective Equipment (PPE): Personnel must wear chemical-resistant gloves
(specifically butyl rubber, neoprene, or Viton), tight-fitting safety goggles, and a fully-buttoned
lab coat[2][4].

o Causality: Anilines are highly lipophilic and rapidly permeate standard latex or thin nitrile
gloves, leading to systemic absorption and potential methemoglobinemia[2][4].

» Engineering Controls: All weighing, transfer, and disposal preparations must be conducted
within a certified chemical fume hood or a glove box[2][5].

o Causality: Confining the material prevents the inhalation of airborne dust or vapors, which
are known respiratory tract irritants and suspected mutagens|2].

Spill Management and Decontamination

In the event of a small spill, immediately cover the area with an inert, dry absorbent material
such as vermiculite, dry sand, or earth[2][3].
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» Causality: Aniline derivatives can be chemically reactive. Utilizing inert absorbents prevents
unintended exothermic reactions that could occur if reactive or acidic cleanup materials were
used[3].

Collect the contaminated absorbent in a sealed polyethylene container for hazardous waste
disposal[3]. For decontamination, wipe down the immediate work area with an appropriate
solvent (e.g., ethanol) followed by a thorough soap and water wash[5][6].

o Causality: The organic solvent solubilizes the lipophilic 3-Methoxy-5-phenylaniline residue,
while the subsequent surfactant wash completely removes the solvent and any remaining
chemical traces from the benchtop[6].

Step-by-Step Disposal Methodologies

3-Methoxy-5-phenylaniline must be strictly managed as hazardous waste and must never be
disposed of down the drain or in the regular waste stream[3][4]. Depending on the waste
phase, follow the appropriate methodology below.

Method A: Routine Solid and Organic Waste Collection

This method applies to contaminated consumables (e.q., filter paper, weighing boats) and
organic solvent mixtures containing the compound.

o Segregation: Collect all 3-Methoxy-5-phenylaniline waste in a compatible, dedicated, and
clearly labeled hazardous waste container (high-density polyethylene is recommended)[3].
Do not mix this waste with incompatible materials such as strong oxidizers, strong acids, or
strong bases[3][4].

o Causality: Segregation prevents violent exothermic reactions and the potential generation
of toxic gas byproducts[4].

o Labeling: Affix a completed Hazardous Waste tag immediately upon adding the first drop or
particle to the container. The label must explicitly state "Hazardous Waste: 3-Methoxy-5-
phenylaniline"[3][5].

o Storage: Store the waste container upright in a designated, secure, cool, and well-ventilated
area[3]. Place the primary container inside secondary containment (such as a Nalgene or
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polypropylene tub) to capture any accidental leaks[3][4].

Method B: Advanced Aqueous Effluent Treatment
(Fenton Oxidation)

For laboratories generating large volumes of aqueous aniline-derivative waste, on-site pre-
treatment may be utilized to degrade the compound and mitigate aquatic toxicity before final
EH&S collection[7].

e pH Adjustment: Transfer the aqueous waste to a suitable reaction vessel inside a fume hood.
Adjust the pH of the solution to between 3 and 4 using dilute hydrochloric acid (HCI)[7].

o Causality: Acidification protonates the amine group, increasing aqueous solubility and
optimizing the acidic environment required for the generation of hydroxyl radicals in the
subsequent step.

o Catalyst Addition: Add ferrous sulfate (FeSOa) to the solution to act as the reaction
catalyst[7].

» Oxidation: Slowly add hydrogen peroxide (H202) to the solution while stirring continuously[7].

o Causality: The Fenton reaction generates highly reactive hydroxyl radicals that
systematically cleave the aromatic ring of the aniline derivative, neutralizing the toxic
pharmacophore.

o Warning: This reaction is highly exothermic; the addition rate must be strictly controlled to
prevent boiling or splashing[7].

o Neutralization & Collection: Once the reaction is complete and the solution cools, neutralize
the treated effluent. Test for residual aniline before transferring the liquid to a dedicated
hazardous waste container for final licensed disposal[7].

Disposal Workflow Diagram
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3-Methoxy-5-phenylaniline
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Workflow for the classification, pre-treatment, and disposal of 3-Methoxy-5-phenylaniline
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3041842?utm_src=pdf-custom-synthesis#bc-rfq
https://japan.angenechemical.com/goods/Goods/index?type=2
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.benchchem.com/pdf/Safe_Disposal_of_N_Hex_5_en_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.scribd.com/document/443847354/aniline
https://pdf.benchchem.com/90/Essential_Guidance_for_the_Proper_Disposal_of_N_Methyl_p_o_tolylazo_aniline.pdf
https://pdf.benchchem.com/39/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3041842/docs#operational-guide-safe-handling-and-disposal-of-3-methoxy-5-phenylaniline
https://www.benchchem.com/product/b3041842/docs#operational-guide-safe-handling-and-disposal-of-3-methoxy-5-phenylaniline
https://www.benchchem.com/product/b3041842/docs#operational-guide-safe-handling-and-disposal-of-3-methoxy-5-phenylaniline
https://www.benchchem.com/product/b3041842/docs#operational-guide-safe-handling-and-disposal-of-3-methoxy-5-phenylaniline
https://www.benchchem.com/product/b3041842?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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